3-(3-Aminoazetidin-1-yl)propan-1-oldihydrochloride
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Description
3-(3-Aminoazetidin-1-yl)propan-1-ol dihydrochloride is a small organic molecule characterized by a four-membered azetidine ring substituted with an amino group at the 3-position and a propan-1-ol chain at the 1-position. The dihydrochloride salt enhances its aqueous solubility, making it suitable for applications in pharmaceuticals and chemical synthesis.
Properties
Molecular Formula |
C6H16Cl2N2O |
|---|---|
Molecular Weight |
203.11 g/mol |
IUPAC Name |
3-(3-aminoazetidin-1-yl)propan-1-ol;dihydrochloride |
InChI |
InChI=1S/C6H14N2O.2ClH/c7-6-4-8(5-6)2-1-3-9;;/h6,9H,1-5,7H2;2*1H |
InChI Key |
ZQXDLLUFYDUWST-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1CCCO)N.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride typically involves the reaction of 3-aminoazetidine with propan-1-ol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified through crystallization or other purification techniques to obtain the dihydrochloride salt .
Industrial Production Methods
In an industrial setting, the production of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, distillation, and recrystallization to achieve the desired product quality .
Chemical Reactions Analysis
Types of Reactions
3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced products.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group or hydroxyl group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .
Scientific Research Applications
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Functional Insights
- Azetidine vs.
- Salt Forms: The dihydrochloride salt in the target compound significantly boosts aqueous solubility compared to neutral or mono-salt analogs (e.g., 1-(3-Aminoazetidin-1-yl)propan-1-one ), which is critical for bioavailability in drug development.
- Heterocyclic Substitutions : Replacing the azetidine ring with triazole () or imidazole () alters electronic properties and binding interactions. For example, triazole-containing analogs may exhibit better metabolic stability due to aromatic heterocycles.
Research Findings
- Pharmacological Potential: The propanol group in the target compound may facilitate hydrogen bonding with biological targets (e.g., enzymes or receptors), a feature absent in ketone or amide analogs .
- Synthetic Challenges : Azetidine rings are synthetically demanding due to ring strain, which may limit scalability compared to piperazine derivatives .
- Agrochemical Relevance : Methylacetamide-containing analogs (e.g., N-(Azetidin-3-yl)-N-methylacetamide hydrochloride) are explored in agrochemicals but may face stability issues under environmental conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
